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Technical Support Center: Sb-124 Spectroscopy
This technical support center provides troubleshooting guidance for researchers, scientists,

and drug development professionals encountering peak broadening in Antimony-124 (Sb-124)

gamma spectroscopy. The information is presented in a direct question-and-answer format to

address specific experimental issues.

Frequently Asked Questions (FAQs)
Q1: What is peak broadening in gamma spectroscopy and why is it a concern with Sb-124?

Peak broadening refers to the increase in the width of a photopeak in a gamma-ray spectrum.

This width is typically quantified by the Full Width at Half Maximum (FWHM), which is the width

of the peak at half of its maximum height.[1][2] Excessive peak broadening is problematic

because it degrades the energy resolution of the detector.[1][3][4] For a complex gamma

emitter like Sb-124, which has multiple gamma-ray emissions, poor resolution can cause

adjacent peaks to overlap, making it difficult to accurately identify and quantify the radionuclide

or to distinguish its peaks from those of other isotopes present in the sample.[5][6][7]

Q2: What are the primary gamma energies emitted by Sb-124?

Sb-124 decays to Tellurium-124 (Te-124) and emits several prominent gamma rays. The most

intense and commonly used gamma rays for analysis are at approximately 602.7 keV and
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1691.0 keV.[5][8] Knowing the energies and relative intensities of these emissions is crucial for

calibrating the spectrometer and identifying the peaks correctly in your spectrum.[5]

Q3: What are the fundamental causes of peak broadening?

Peak broadening arises from two main sources: instrumental contributions and sample-related

contributions.[9]

Detector and Electronics (Instrumental): This is the largest contributor and includes statistical

fluctuations in charge carrier generation, electronic noise from the preamplifier and other

components, incomplete charge collection within the detector crystal, and improper settings

of the amplifier or Multi-Channel Analyzer (MCA).[1][10][11][12]

Source and Physical Effects (Sample): These can include high count rates leading to pulse

pile-up, temperature fluctuations affecting detector gain (especially in scintillation detectors),

and physical phenomena like Doppler broadening if the source atoms are recoiling.[3][13]

[14]

Troubleshooting Guides
Q4: My peaks are broad when using a High-Purity Germanium (HPGe) detector. What should I

investigate?

HPGe detectors are known for their superior energy resolution, so peak broadening often

points to a specific issue with the setup.[4][10] Follow these steps to diagnose the problem.

Verify Detector Bias: Ensure the high voltage bias applied to the detector matches the

manufacturer's recommended value. An incorrect bias voltage can lead to incomplete charge

collection and degrade resolution.

Check Cryostat Cooling: HPGe detectors must be cooled to liquid nitrogen temperatures

(around 77 K) to operate.[12] Confirm that the liquid nitrogen dewar is filled and that the

detector is cold. A gradual loss of resolution can be an early indicator of a failing cryostat.

Inspect for Electronic Noise: Disconnect the detector and observe the electronic noise by

acquiring a spectrum with a pulser.[11] If the pulser peak itself is broad, it points to an issue
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in the electronics chain (preamplifier, amplifier, MCA) rather than the detector crystal. Check

for proper grounding of all components to avoid ground loops.

Optimize Amplifier Settings:

Shaping Time: The choice of shaping time is a trade-off between electronic noise (better at

longer times) and count rate performance (better at shorter times). For the best resolution

at low to moderate count rates, a longer shaping time (e.g., 6-10 µs) is often optimal.[10]

Pole/Zero (P/Z) Adjustment: An improper P/Z setting can cause significant peak tailing or

undershoots, distorting the peak shape.[15][16] This should be adjusted according to the

manufacturer's protocol.

Evaluate Count Rate and Dead Time: Very high count rates can lead to pulse pile-up, where

two pulses arrive so close together in time that the system registers them as a single, higher-

energy pulse, contributing to a distorted high-energy tail and broader peaks. If the MCA dead

time is very high (>30-40%), try increasing the source-to-detector distance to reduce the

count rate.[17]

Q5: I am using a Sodium Iodide (NaI(Tl)) detector and my resolution is poor. What are the

common culprits?

NaI(Tl) scintillation detectors have inherently lower energy resolution than HPGe detectors.[4]

[18] However, a sudden or significant degradation in their performance warrants investigation.

Check for Temperature Stability: The light output of a NaI(Tl) crystal and the gain of the

photomultiplier tube (PMT) are sensitive to temperature changes.[14][19] Fluctuations in the

ambient temperature of the laboratory can cause peak positions to drift and broaden over the

course of a long acquisition.[14][20] Ensure the detector is in a temperature-stable

environment.

Verify PMT High Voltage: The gain of the PMT is highly dependent on the applied high

voltage. Ensure the voltage supply is stable and set to the recommended value for your

specific detector.

Inspect Detector Integrity: The NaI(Tl) crystal is hygroscopic and hermetically sealed. A

break in the seal can cause the crystal to hydrate, which degrades its scintillation properties
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and, consequently, the energy resolution. An early sign of detector failure is a noticeable loss

of resolution.[15]

Calibrate Carefully: Ensure your energy calibration is performed accurately using standard

sources with well-defined peaks spanning the energy range of interest.[21] A poor calibration

can make peaks appear broader than they are.

Data Presentation
Table 1: Key Gamma Ray Emissions for Antimony-124 (Sb-124)

Energy (keV) Intensity per 100 Decays

602.73 98.26

645.85 7.46

722.78 10.81

1690.98 47.79

2090.94 5.51

Note: Data sourced from ICRP Publication 107. Only major gamma lines are shown.

Table 2: Typical Energy Resolution (FWHM) Comparison

Detector Type
Typical Resolution at 662
keV (¹³⁷Cs)

Typical Resolution at 1332
keV (⁶⁰Co)

NaI(Tl) Scintillator ~40-50 keV (~6-8%)[15] ~80-100 keV

HPGe (Semiconductor) ~0.9-1.2 keV ~1.7-2.1 keV[2][4]

Note: Values are typical and can vary based on detector size, quality, and age.

Experimental Protocols
Protocol: Measuring System Energy Resolution using Sb-124
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This protocol outlines the steps to measure the FWHM of a gamma peak, providing a

quantitative measure of your spectroscopy system's performance.

System Setup:

Position the Sb-124 source at a reproducible distance from the detector. Choose a

distance that results in an MCA dead time of less than 10% to minimize pile-up effects.

Ensure the detector, preamplifier, amplifier, and MCA are properly connected and

grounded.

Apply the manufacturer's recommended high voltage bias to the detector.

Allow the system to warm up and stabilize for at least 30 minutes. For HPGe detectors,

ensure the crystal is fully cooled.

Energy Calibration:

Perform a two-point or multi-point energy calibration using standard sources (e.g., ⁶⁰Co

and ¹³⁷Cs) that bracket the primary Sb-124 energies.[21]

Acquire spectra for the calibration sources and identify the channel number corresponding

to the centroid of their main photopeaks (e.g., 662 keV for ¹³⁷Cs; 1173 keV and 1332 keV

for ⁶⁰Co).

Use the MCA software to create a calibration curve (Energy vs. Channel Number).

Spectrum Acquisition:

Remove the calibration sources and place the Sb-124 source in the chosen counting

position.

Acquire a spectrum for a duration sufficient to accumulate at least 10,000 counts in the net

area of the 602.7 keV or 1691.0 keV photopeak. This ensures good statistical precision.[4]

FWHM Calculation:

Using the MCA software, select the 1691.0 keV photopeak.
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The software will typically perform a Gaussian fit to the peak and report the centroid (E₀)

and the FWHM in keV.

The energy resolution (R) is often expressed as a percentage:

R (%) = (FWHM / E₀) * 100

Compare the measured FWHM value to the manufacturer's specifications for your detector

at a similar energy to assess performance.

Visualizations
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. crpr-su.se [crpr-su.se]

2. researchgate.net [researchgate.net]

3. indico.ictp.it [indico.ictp.it]

4. mirion.com [mirion.com]

5. researchgate.net [researchgate.net]

6. bundesumweltministerium.de [bundesumweltministerium.de]

7. nrc.gov [nrc.gov]

8. nvlpubs.nist.gov [nvlpubs.nist.gov]

9. Sources of Peak Broadening [pd.chem.ucl.ac.uk]

10. ortec-online.com [ortec-online.com]

11. ortec-online.com [ortec-online.com]

12. djs.si [djs.si]

13. Understanding Doppler Broadening of Gamma Rays (Technical Report) | OSTI.GOV
[osti.gov]

14. mdpi.com [mdpi.com]

15. 122.physics.ucdavis.edu [122.physics.ucdavis.edu]

16. osti.gov [osti.gov]

17. bjrs.org.br [bjrs.org.br]

18. meral.edu.mm [meral.edu.mm]

19. researchgate.net [researchgate.net]

20. pubs.aip.org [pubs.aip.org]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b086526?utm_src=pdf-body-img
https://www.benchchem.com/product/b086526?utm_src=pdf-custom-synthesis
https://www.crpr-su.se/CELET/gammaspec.pdf
https://www.researchgate.net/publication/378013636_Efficiency_and_energy_resolution_of_gamma_spectrometry_system_with_HPGe_detector_depending_on_variable_source-to-detector_distances
https://indico.ictp.it/event/a04183/session/35/contribution/20/material/0/0.pdf
https://www.mirion.com/discover/knowledge-hub/articles/education/high-resolution-gamma-ray-spectroscopy-with-hpge-detectors-lab-experiments
https://www.researchgate.net/figure/Intensities-of-gamma-rays-emitted-following-the-decay-of-124-Sb_tbl1_7319447
https://www.bundesumweltministerium.de/fileadmin/Daten_BMU/Download_PDF/Strahlenschutz/Messanleitungen_2022/gamma_spekt_interf_v2019-03_en_bf.pdf
https://www.nrc.gov/docs/ml1122/ml11229a699.pdf
https://nvlpubs.nist.gov/nistpubs/jres/40/jresv40n4p315_A1b.pdf
http://pd.chem.ucl.ac.uk/pdnn/peaks/broad.htm
https://www.ortec-online.com/-/media/ametekortec/technical-papers/high-purity-germanium-detector-applications-and-technology-developements/profile-sp-hpge-detectors-premium-resolution-low-medium-energy.pdf?la=en&revision=377cc178-1583-4ae9-80d2-bbc6bc41f42d&hash=30EFAF5845ED99B323413662C0DE01C7
https://www.ortec-online.com/-/media/ametekortec/third-edition-experiments/7-high-resolution-gamma-ray-spectroscopy.pdf?la=en&revision=132d66f8-ed6b-41e2-9fdf-b50993f16b91&hash=3B9E0FD2BEC42B85848D37F3C9C2EF6D
https://www.djs.si/nene2024proceedings/pdf/NENE2024_804.pdf
https://www.osti.gov/biblio/1130509
https://www.osti.gov/biblio/1130509
https://www.mdpi.com/1424-8220/24/8/2621
https://122.physics.ucdavis.edu/sites/default/files/files/Gamma%20Spec/Guide.pdf
https://www.osti.gov/etdeweb/servlets/purl/668997
https://bjrs.org.br/revista/index.php/REVISTA/en/article/download/1197/609/0
https://meral.edu.mm/record/5561/file_preview/Determination%20of%20Resolution%20and%20Detection%20Efficiency%20of%20NaI%20%28Tl%29%20Scintillation%20Gamma-Ray%20Spectrometer.pdf?allow_aggs=True
https://www.researchgate.net/publication/379970890_Temperature_Peak-Drift_Correction_Method_for_NaITl_Detectors_Using_the_Background_Peak
https://pubs.aip.org/aip/adv/article/12/6/065021/2818928/Hybrid-analytical-method-for-calibrating-a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


21. cdn.prod.web.uta.edu [cdn.prod.web.uta.edu]

To cite this document: BenchChem. [Troubleshooting peak broadening in Sb-124
spectroscopy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086526#troubleshooting-peak-broadening-in-sb-124-
spectroscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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